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Abstract
3-Ketoadipic acid, also known as β-ketoadipic acid, is a dicarboxylic acid and a key metabolic

intermediate in the catabolism of aromatic compounds by various microorganisms. Its central

role in the β-ketoadipate pathway has made it a significant target for metabolic engineering and

biocatalysis. This guide provides an in-depth overview of 3-ketoadipic acid, including its

chemical properties, metabolic significance, and applications in biotechnology. Detailed

experimental methodologies for its production and quantification are presented, alongside

structured data from recent studies. Furthermore, this document illustrates the core metabolic

pathway involving 3-ketoadipic acid to facilitate a deeper understanding of its biological

context.

Core Chemical and Physical Properties
3-Ketoadipic acid is a C6 dicarboxylic acid containing a ketone group at the beta-position.

This structure imparts it with unique chemical reactivity, making it a valuable precursor in

chemical synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1209774?utm_src=pdf-interest
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/product/b1209774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 689-31-6 [1][2][3]

Molecular Formula C6H8O5 [1][4][5]

Molecular Weight 160.12 g/mol [1][4][5]

IUPAC Name 3-oxohexanedioic acid [1][5]

Synonyms
β-Ketoadipic acid, 3-Oxoadipic

acid
[1][2]

Appearance White to off-white solid [5]

Melting Point 124-126 °C [6]

Metabolic Significance: The β-Ketoadipate Pathway
3-Ketoadipic acid is a central intermediate in the β-ketoadipate pathway, a crucial metabolic

route for the breakdown of aromatic compounds derived from lignin and other sources into

intermediates of the tricarboxylic acid (TCA) cycle.[6][7] This pathway is prevalent in soil

bacteria and fungi and is a key component of the global carbon cycle.[8][9] The pathway has

two main branches, the catechol branch and the protocatechuate branch, which converge on

the formation of β-ketoadipate.[2] Subsequently, β-ketoadipate is converted to succinyl-CoA

and acetyl-CoA, which then enter central metabolism.[2][9]

The enzymes involved in this pathway are well-characterized and have been the subject of

extensive research for applications in bioremediation and the production of value-added

chemicals.[1][4][7]
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Caption: The convergent protocatechuate and catechol branches of the β-ketoadipate pathway.

Biotechnological Production and Applications
The strategic position of 3-ketoadipic acid in metabolism makes it an attractive target for

biotechnological production. Metabolic engineering efforts, particularly in robust microbial

chassis like Pseudomonas putida KT2440, have enabled the high-titer production of β-

ketoadipic acid from renewable feedstocks.[6][10] These include lignin-derived aromatic

compounds, as well as sugars like glucose and xylose.[6][10] More recently, chemobiological

upcycling of plastic waste, such as poly(ethylene terephthalate) (PET), has been demonstrated

for β-ketoadipic acid production.[11]

The primary application of β-ketoadipic acid is as a monomer for the synthesis of performance-

advantaged polymers, such as nylon-6,6 analogs, offering a bio-based alternative to petroleum-

derived adipic acid.[6][12]

Production Titers and Yields
The following table summarizes key quantitative data from recent studies on the microbial

production of β-ketoadipic acid.

Microbial
Host

Substrate(s
)

Titer (g/L)
Productivity
(g/L/h)

Yield Reference

Pseudomona

s putida

p-coumarate

& ferulate
44.5 1.15 - [6]

Pseudomona

s putida

Corn stover

lignin
25 0.66

0.10 g/g

lignin
[6][12]

Pseudomona

s putida

Glucose &

Xylose
65.8 0.69

0.52 C-

mol/C-mol
[10]

Escherichia

coli

Terephthalic

acid (from

PET)

- - - [11]
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General Workflow for Microbial Production of β-
Ketoadipic Acid
The production of β-ketoadipic acid in a laboratory setting typically involves the cultivation of an

engineered microbial strain in a bioreactor under controlled conditions.

Strain Engineering
(e.g., gene knockout of pcaIJ)

Pre-culture Preparation

Fed-batch Bioreactor Cultivation

Periodic Sampling Downstream Processing
(e.g., chromatography)

Quantification by LC-MS

Click to download full resolution via product page

Caption: A generalized experimental workflow for the production and analysis of β-ketoadipic

acid.

Methodology for Fed-Batch Bioreactor Cultivation
This protocol is a synthesized representation based on methodologies described for

Pseudomonas putida.[6][10]

Strain Selection and Pre-culture: An engineered strain of P. putida, often with deletions in

genes responsible for β-ketoadipate catabolism (e.g., pcaIJ), is selected.[6] A seed culture is
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grown in a suitable medium (e.g., LB broth) overnight at 30°C with shaking.

Bioreactor Setup: A benchtop bioreactor is prepared with a defined mineral salts medium

containing a primary carbon source (e.g., glucose). The temperature, pH, and dissolved

oxygen levels are controlled (e.g., 30°C, pH 7.0, 30% dissolved oxygen).

Inoculation and Batch Phase: The bioreactor is inoculated with the pre-culture to a starting

optical density (OD600) of approximately 0.1. The culture is grown in batch mode until the

initial carbon source is depleted.

Fed-Batch Phase: A feeding solution containing the substrate for conversion to β-ketoadipic

acid (e.g., a mixture of p-coumarate and ferulate, or glucose and xylose) is continuously fed

into the bioreactor. The feed rate is controlled to maintain optimal production and avoid

substrate toxicity.

Sampling and Analysis: Samples are withdrawn from the bioreactor at regular intervals to

monitor cell growth (OD600) and the concentrations of substrates, intermediates, and the

product (β-ketoadipic acid).

Quantification: The concentration of β-ketoadipic acid in the culture supernatant is

determined using analytical techniques such as High-Performance Liquid Chromatography

(HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[13]

Relevance in Drug Development and Metabolic
Research
While 3-ketoadipic acid is primarily recognized for its role in industrial biotechnology, its

metabolic context is relevant to the broader scientific community. Its isomer, α-ketoadipic acid,

is an intermediate in lysine and tryptophan catabolism and has been identified as a potential

biomarker for metabolic disorders, including type 2 diabetes and cardiovascular disease.[14]

Understanding the metabolic pathways involving these keto acids can provide insights into

metabolic dysregulation. Furthermore, the enzymes of the β-ketoadipate pathway represent a

rich source of biocatalysts for the synthesis of complex molecules.
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3-Ketoadipic acid is a molecule of significant interest due to its central role in microbial

metabolism and its potential as a bio-based platform chemical. Advances in metabolic

engineering and bioprocess development have demonstrated the feasibility of its high-level

production from a variety of renewable and waste feedstocks. For researchers and

professionals in the life sciences and biotechnology, 3-ketoadipic acid and its associated

metabolic pathway offer a compelling system for studying microbial catabolism and for the

development of sustainable biomanufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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